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Compound of Interest

Compound Name: Calcium malonate

Cat. No.: B101822 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information and a procedural framework for the safe disposal of

calcium malonate (CAS 19455-76-6), ensuring the protection of laboratory personnel and the

environment.

Understanding Calcium Malonate: Key Data
While a comprehensive Safety Data Sheet (SDS) with specific disposal protocols for calcium
malonate is not readily available in public domains, its known chemical and physical properties

can help inform safe handling and disposal practices.

Property Value

CAS Number 19455-76-6

Molecular Formula C₃H₂CaO₄

Molecular Weight 142.12 g/mol

Appearance White crystalline powder

Solubility
Insoluble at neutral pH, with solubility

decreasing as temperature increases.[1]
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It is important to note that malonate, the anion in calcium malonate, is known to be an

inhibitor of mitochondrial respiration. This suggests a level of biological activity that

necessitates careful handling and disposal, even in the absence of a detailed toxicological

profile.

Immediate Safety and Handling Protocols
Before proceeding with any disposal procedure, it is imperative to adhere to standard

laboratory safety protocols when handling calcium malonate.

Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-

resistant gloves.

If there is a risk of generating dust, use a fume hood or a ventilated enclosure and consider

respiratory protection.

Spill Response:

In the event of a spill, avoid generating dust.

Carefully sweep up the solid material and place it into a designated, labeled waste container.

Clean the spill area with a damp cloth, and dispose of the cleaning materials as chemical

waste.

Step-by-Step Disposal Procedure
In the absence of a specific SDS, a conservative approach to the disposal of calcium
malonate is recommended. Treat it as a potentially hazardous chemical waste.

Step 1: Waste Identification and Segregation

Do not mix calcium malonate waste with other chemical waste streams unless explicitly

instructed to do so by your institution's Environmental Health and Safety (EHS) office.

Keep solid calcium malonate waste separate from liquid waste.
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Step 2: Waste Containerization

Place solid calcium malonate waste in a clearly labeled, sealed, and compatible container.

The container should be in good condition and appropriate for solid chemical waste.

The label should include:

The full chemical name: "Calcium Malonate"

The CAS number: "19455-76-6"

The words "Hazardous Waste" (as a precautionary measure)

The date of accumulation.

Step 3: Consultation with EHS

Contact your institution's EHS office or equivalent safety department.

Provide them with all available information on calcium malonate, including the information

in this guide.

The EHS office will provide specific instructions for the final disposal route, which may

include incineration or landfilling at a licensed facility, in accordance with local, state, and

federal regulations.

Step 4: Awaiting Pickup

Store the labeled waste container in a designated satellite accumulation area within your

laboratory.

Ensure the storage area is secure and away from incompatible materials.

Disposal Decision Workflow
The following diagram illustrates a general decision-making process for the disposal of

laboratory chemicals like calcium malonate, emphasizing a safety-first approach.
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Calcium Malonate Disposal Workflow

Start: Identify Calcium Malonate Waste

Is a specific SDS with disposal instructions available?

Follow SDS instructions for disposal.

Yes

Treat as Potentially Hazardous Waste

No

End

Package in a labeled, sealed container.
Label: 'Calcium Malonate', CAS, 'Hazardous Waste'

Consult with Institutional EHS Office

Follow EHS guidance for final disposal.

Click to download full resolution via product page

A general workflow for the safe disposal of calcium malonate.
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Disclaimer: This information is intended as a guide and is based on general laboratory safety

principles. It is not a substitute for a formal hazardous waste determination. Always consult with

your institution's Environmental Health and Safety department for specific guidance on the

disposal of chemical waste. Disposal of chemical waste is subject to local, state, and federal

regulations[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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